2-[4-(2,4-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide

• IUPAC Name: 2-[4-[(2,4-difluorophenyl)sulfonylamino]phenyl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H16F2N2O3S2/c20-14-5-8-18(17(21)11-14)28(25,26)23-15-6-3-13(4-7-15)10-19(24)22-12-16-2-1-9-27-16/h1-9,11,23H,10,12H2,(H,22,24)
• InChI Key: JCYJRVOJMLMQAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)CC2=CC=C(C=C2)NS(=O)(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C19H16F2N2O3S2
• Molecular Weight: 422.5 g/mol

Description

2-[4-(2,4-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide, also known as DFBT, is an organic compound with a wide range of applications in scientific research. It is a sulfonamide derivative that is commonly used as a reagent in organic synthesis and as a catalyst in various reactions. It is also used in the synthesis of novel compounds, such as drugs and polymers. DFBT has been studied extensively due to its unique properties and potential applications. In

Scientific Research Applications

2-[4-(2,4-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide is used in a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in various reactions, and as a starting material for the synthesis of novel compounds, such as drugs and polymers. It has also been studied for its potential applications in the pharmaceutical industry, as it has been found to have anti-inflammatory and anti-cancer properties.

Mechanism of Action

2-[4-(2,4-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide has been found to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are inflammatory compounds. It has also been found to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are also inflammatory compounds. By inhibiting the activity of these enzymes, 2-[4-(2,4-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide is able to reduce inflammation.
Biochemical and Physiological Effects
2-[4-(2,4-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide has been found to have anti-inflammatory and anti-cancer properties. It has been found to reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It has also been found to inhibit the growth of certain types of cancer cells, such as breast cancer cells.

Advantages and Limitations for Lab Experiments

2-[4-(2,4-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable and non-toxic. However, it has some limitations as well. It has a low solubility in water, which can make it difficult to work with in certain experiments. Additionally, its anti-inflammatory and anti-cancer properties have not been fully explored, so there is still much to be learned about its potential applications.

Future Directions

The potential applications of 2-[4-(2,4-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide are still being explored. Future research could focus on its use as a reagent in organic synthesis, as a catalyst in various reactions, and as a starting material for the synthesis of novel compounds. Additionally, further research could be done on its anti-inflammatory and anti-cancer properties, as well as its potential applications in the pharmaceutical industry. Finally, research could be conducted to develop new methods of synthesizing 2-[4-(2,4-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide, as well as to improve its solubility in water so that it can be used more easily in laboratory experiments.

Synthesis Methods

2-[4-(2,4-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide can be synthesized through a variety of methods, including the reaction of 2,4-difluorobenzenesulfonyl chloride with an amine in the presence of an acid catalyst. This reaction results in the formation of a sulfonamide derivative, which is then reacted with thiophen-2-ylmethyl acetate in the presence of a base catalyst. The resulting product is 2-[4-(2,4-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide.